Cas no 188990-13-8 (3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate)

3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate is a specialized intermediate in organic synthesis, particularly valuable in the preparation of heterocyclic compounds. Its rigid benzoazepine core, combined with tert-butyl and methyl ester functionalities, offers selective reactivity for further derivatization. The compound's stability under standard conditions makes it suitable for multi-step synthetic routes, while its defined stereochemistry ensures reproducibility in chiral synthesis. It is commonly employed in pharmaceutical research for the development of bioactive molecules, including CNS-targeting agents. The tert-butyl group enhances solubility in nonpolar solvents, facilitating purification, while the ester moieties allow for straightforward hydrolysis or transesterification, broadening its utility in medicinal chemistry applications.

3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate structure

188990-13-8 structure

Product Name:3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate

CAS No:188990-13-8

MF:C₁₇H₂₃NO₄

MW:305.36882519722

CID:95596

PubChem ID:11077599

Update Time:2025-10-19

3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate
- 1H-3-Benzazepine-2,3-dicarboxylic acid, 4,5-dihydro-,3-(1,1-dimethylethyl) 2-methyl ester
- 3-O-tert-butyl 4-O-methyl 1,2,4,5-tetrahydro-3-benzazepine-3,4-dicarboxylate
- 2-Methoxycarbonyl-3-(tert-butoxycarbonyl)-2,3,4,5-tetrahydro-1H-3-benzazepine
- AK103844
- ANW-64427
- CTK8C0275
- KB-236941
- 3-tert-butyl 2-Methyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2,3-dicarboxylate
- 3-tert-Butyl-2-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-3-ium-2,3-dicarboxylate
- 1,2,4,5-Tetrahydro-3H-3-benzazepine-2,3-dicarboxylic acid 3-(tert-butyl) 2-methyl ester
- DTXSID70454435
- E87668
- 3-tert-Butyl2-methyl4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate
- 188990-13-8
- Inchi： 1S/C17H23NO4/c1-17(2,3)22-16(20)18-10-9-12-7-5-6-8-13(12)11-14(18)15(19)21-4/h5-8,14H,9-11H2,1-4H3
- InChI Key： NKZOCEGKUVZJQL-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC2C=CC=CC=2CC1C(=O)OC)=O

Computed Properties

Exact Mass: 305.16270821g/mol
Monoisotopic Mass: 305.16270821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 55.8Å²

Experimental Properties

Density: 1.131

3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate Pricemore >>

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Chemenu	CM160058-1g	3-(tert-butyl) 2-methyl 1,2,4,5-tetrahydro-3H-benzo[d]azepine-2,3-dicarboxylate	188990-13-8	95%	1g	$729	2021-06-17
Alichem	A019098513-1g	3-tert-Butyl 2-methyl 4,5-dihydro-1H-benzo[d]azepine-2,3(2H)-dicarboxylate	188990-13-8	95%	1g	$678.24	2023-09-02
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